
An In-Depth Technical Guide to 19-
Hydroxybaccatin V

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 19-Hydroxybaccatin V

Cat. No.: B12389390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
19-Hydroxybaccatin V is a naturally occurring diterpenoid belonging to the taxane family, a

class of compounds renowned for their potent anticancer properties. Isolated from various

species of the yew tree (Taxus), particularly Taxus chinensis, this complex molecule serves as

a critical precursor and a subject of interest in the ongoing development of novel

chemotherapeutic agents. This technical guide provides a comprehensive overview of 19-
Hydroxybaccatin V, detailing its chemical identity, physicochemical properties, and biological

significance. While specific experimental protocols and elucidated signaling pathways remain

areas of active investigation, this document consolidates the current knowledge to support

further research and drug discovery efforts.

Chemical Identity and Properties
19-Hydroxybaccatin V is structurally characterized by a complex tetracyclic core, a hallmark

of the taxane diterpenes. Its unique hydroxylation at the C-19 position distinguishes it from

other members of the baccatin family.

Table 1: Chemical and Physical Properties of 19-Hydroxybaccatin V
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Property Value Source

CAS Number 151636-93-0 [1]

Molecular Formula C₃₁H₃₈O₁₂ [1]

Molecular Weight 602.63 g/mol [1]

Appearance Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Note: Quantitative physicochemical data for 19-Hydroxybaccatin V is not readily available in

the public domain and requires further experimental determination.

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

19-Hydroxybaccatin V. While a comprehensive public database of its spectra is not available,

the following represents the expected analytical techniques used for its structural elucidation.

Table 2: Expected Spectroscopic Data for 19-Hydroxybaccatin V
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Technique Expected Information

¹H NMR

Provides information on the number and

chemical environment of protons, aiding in the

determination of the molecule's scaffold and

stereochemistry.

¹³C NMR

Reveals the number of unique carbon atoms

and their hybridization states, confirming the

carbon skeleton.

Mass Spectrometry (MS)

Determines the precise molecular weight and

provides fragmentation patterns useful for

structural confirmation.

Infrared (IR) Spectroscopy

Identifies the presence of key functional groups,

such as hydroxyl (-OH), carbonyl (C=O), and

ester (C-O-C) groups.

Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of 19-Hydroxybaccatin V are

not extensively published. However, general methodologies for the extraction of taxanes from

Taxus species can be adapted.

General Isolation Workflow from Taxus chinensis
The isolation of taxanes from plant material is a multi-step process involving extraction,

partitioning, and chromatography.
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Click to download full resolution via product page

Caption: A generalized workflow for the isolation of 19-Hydroxybaccatin V.

Methodology:
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Extraction: The dried and powdered plant material is typically extracted with a polar solvent

like methanol or ethanol at room temperature.

Partitioning: The crude extract is then subjected to liquid-liquid partitioning to remove non-

polar impurities. This is often achieved using a hexane-water or similar solvent system. The

taxane-rich fraction is then extracted into a moderately polar solvent such as ethyl acetate.

Chromatography: The resulting extract is concentrated and subjected to multiple rounds of

column chromatography. A combination of normal-phase (silica gel) and reverse-phase (C18)

chromatography is commonly employed.

Purification: Fractions containing the target compound are identified by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) and are further

purified, often by preparative HPLC, to yield pure 19-Hydroxybaccatin V.

Biological Activity and Signaling Pathways
19-Hydroxybaccatin V is of significant interest due to its potential as an anticancer agent.

Taxanes, as a class, are known to exert their cytotoxic effects by interfering with microtubule

dynamics, which are essential for cell division.

Postulated Mechanism of Action
It is hypothesized that 19-Hydroxybaccatin V, similar to other taxanes, may bind to the β-

tubulin subunit of microtubules. This binding is thought to stabilize the microtubules, preventing

their depolymerization. This disruption of the normal microtubule dynamics leads to the arrest

of the cell cycle at the G2/M phase and ultimately induces apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 19-Hydroxybaccatin V].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389390#19-hydroxybaccatin-v-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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